Cas no 761402-27-1 ((S)-2-(2-(Diphenylphosphino)benzyl)-4-phenyl-4,5-dihydrooxazole)

• Product Name: (S)-2-(2-(Diphenylphosphino)benzyl)-4-phenyl-4,5-dihydrooxazole
• CAS No: 761402-27-1
• MF: C₂₈H₂₄NOP
• MW: 421.47
• CID: 4462878
• PubChem ID: 135006716
• Update Time: 2025-06-30

(S)-2-(2-(Diphenylphosphino)benzyl)-4-phenyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• MFCD34598760
• G66865
• 761402-27-1
• (S)-2-(2-(Diphenylphosphino)benzyl)-4-phenyl-4,5-dihydrooxazole
• diphenyl-[2-[[(4S)-4-phenyl-4,5-dihydro-1,3-oxazol-2-yl]methyl]phenyl]phosphane

• Inchi： InChI=1S/C28H24NOP/c1-4-12-22(13-5-1)26-21-30-28(29-26)20-23-14-10-11-19-27(23)31(24-15-6-2-7-16-24)25-17-8-3-9-18-25/h1-19,26H,20-21H2/t26-/m1/s1
• InChI Key： GWUCHOLRNDOALU-AREMUKBSSA-N
• SMILES： C1C(N=C(O1)CC2=CC=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5

Computed Properties

• Exact Mass: 421.159551387g/mol
• Monoisotopic Mass: 421.159551387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 21.6Ų

Additional information on (S)-2-(2-(Diphenylphosphino)benzyl)-4-phenyl-4,5-dihydrooxazole

Compound CAS No 761402-27-1: (S)-2-(2-(Diphenylphosphino)benzyl)-4-phenyl-4,5-dihydrooxazole

The compound with CAS No 761402-27-1, known as (S)-2-(2-(Diphenylphosphino)benzyl)-4-phenyl-4,5-dihydrooxazole, is a highly specialized organic molecule with significant applications in modern chemical synthesis and catalysis. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of the diphenylphosphino group introduces unique electronic and steric properties, making it a valuable tool in asymmetric catalysis and organometallic chemistry.

Recent advancements in the field of organocatalysis have highlighted the potential of this compound as a chiral ligand in transition metal-catalyzed reactions. The diphenylphosphino moiety serves as a strong donor ligand, enabling the formation of stable metal complexes with high catalytic activity. Moreover, the oxazole ring provides additional stabilization through conjugation, enhancing the overall stability and reactivity of the molecule.

In terms of synthesis, this compound is typically prepared via a multi-step process involving nucleophilic substitution and subsequent cyclization reactions. The stereochemistry at the chiral center is rigorously controlled to ensure high enantiomeric excess, which is critical for its application in asymmetric catalysis. Recent studies have demonstrated that this compound can be efficiently synthesized using microwave-assisted techniques, significantly reducing reaction times while maintaining product quality.

The application of this compound extends beyond traditional catalytic processes. It has been employed as a building block in the construction of complex natural product analogs and bioactive molecules. For instance, researchers have utilized this compound in the synthesis of peptide mimetics and other biologically relevant structures, showcasing its versatility in medicinal chemistry.

From an environmental standpoint, the development of greener synthetic routes for this compound has gained considerable attention. Efforts are being made to minimize waste generation and reduce energy consumption during its production. These sustainable practices align with the growing demand for eco-friendly chemical processes in the pharmaceutical and fine chemical industries.

In conclusion, CAS No 761402-27-1 represents a cutting-edge advancement in organic chemistry, offering unparalleled opportunities for innovation in catalysis, synthesis, and drug discovery. Its unique combination of structural features and functional groups positions it as a key player in modern chemical research.